Cas no 1806420-18-7 (5-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 5-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1806420-18-7
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4907391
• Update Time: 2025-10-28

5-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C7H6F3NO2/c8-7(9,10)6-4(3-12)1-5(13)2-11-6/h1-2,12-13H,3H2
• InChI Key： IMLIWKIKLBNHRW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)O)CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.5
• Topological Polar Surface Area: 53.4

Additional information on 5-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol

Introduction to 5-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1806420-18-7)

5-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol, identified by the CAS number 1806420-18-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic alcohol features a pyridine core substituted with a hydroxyl group at the 5-position and a trifluoromethyl group at the 2-position, alongside a methanol moiety at the 3-position. The unique structural attributes of this compound make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

The trifluoromethyl group is a key structural feature that imparts distinct electronic and steric properties to the molecule. This substitution pattern is widely recognized for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In recent years, the incorporation of trifluoromethyl groups into drug candidates has been extensively explored due to their proven efficacy in improving drug-like properties. The presence of this group in 5-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol suggests its potential utility in designing novel therapeutic agents with improved pharmacological profiles.

The hydroxyl group at the 5-position of the pyridine ring introduces polarity and reactivity to the molecule, making it a versatile precursor for further functionalization. This hydroxyl moiety can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems. Additionally, the methanol group at the 3-position provides another site for chemical modification, enabling the synthesis of more complex derivatives. These structural features collectively contribute to the compound's potential as a building block in medicinal chemistry.

In the context of contemporary pharmaceutical research, 5-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol has garnered attention as a potential scaffold for developing new therapeutic interventions. The pyridine core is a common motif in many bioactive compounds, including antiviral, antibacterial, and anticancer agents. The unique substitution pattern of this compound may confer novel biological activities that have not been explored extensively. Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, emphasizing their role in modulating enzyme inhibition and receptor binding.

One of the most compelling aspects of 5-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol is its potential application in synthesizing kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The trifluoromethyl group and hydroxyl group on this compound can be strategically positioned to interact with key residues in kinase active sites, thereby inhibiting their activity. Preliminary computational studies suggest that derivatives of this compound may exhibit potent inhibitory effects against specific kinases, making them promising candidates for further development.

Another area where this compound shows promise is in the development of antiviral agents. The ability of trifluoromethyl-substituted compounds to enhance binding affinity has been demonstrated in several antiviral drugs. The pyridine ring can interact with viral proteins or enzymes through pi-stacking interactions, while the hydroxyl and methanol groups can form hydrogen bonds with critical residues. This combination of structural features makes 5-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol an attractive candidate for designing novel antiviral therapies against emerging viral pathogens.

The synthesis of 5-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the trifluoromethyl group can be achieved through various methods, including metal-catalyzed cross-coupling reactions or direct fluorination techniques. The hydroxyl and methanol groups can be incorporated via nucleophilic addition or oxidation-reduction reactions, respectively. These synthetic strategies not only showcase the compound's potential as a synthetic intermediate but also demonstrate its adaptability to different chemical transformations.

The pharmacokinetic properties of derivatives derived from 5-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol are also of significant interest. The trifluoromethyl group is known to improve metabolic stability by resisting oxidative degradation pathways such as cytochrome P450-mediated metabolism. This stability translates into longer half-lives for drug candidates, reducing the frequency of dosing required for therapeutic efficacy. Additionally, the hydroxyl and methanol groups can influence solubility and membrane permeability, factors that are critical for drug absorption and distribution.

In conclusion,5-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1806420-18-7) represents a promising scaffold for pharmaceutical innovation. Its unique structural features—comprising a pyridine core substituted with a hydroxyl, a trifluoromethyl, and a methanol group—make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play pivotal roles in developing next-generation therapeutics that address unmet medical needs.